N-[1-(3-Chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]prop-2-enamide

• IUPAC Name: N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]prop-2-enamide
• InChI: InChI=1S/C11H8ClF4NO/c1-2-9(18)17-10(11(14,15)16)6-3-4-8(13)7(12)5-6/h2-5,10H,1H2,(H,17,18)
• InChI Key: MQTFTVNFXKPVSP-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC(C1=CC(=C(C=C1)F)Cl)C(F)(F)F
• Molecular Formula: C11H8ClF4NO
• Molecular Weight: 281.63 g/mol

Description

N-[1-(3-Chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]prop-2-enamide is a synthetic compound that has been extensively studied due to its potential use in scientific research. The compound is also known as TFP or TFP-amide and has been used in various studies to investigate its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of TFP-amide is not fully understood, but it is believed to interact with proteins and lipids in cells. The compound has been shown to bind to various proteins, including enzymes and receptors, and alter their activity. TFP-amide has also been shown to interact with lipids in cell membranes and alter their fluidity and organization.
Biochemical and Physiological Effects:
TFP-amide has been shown to have various biochemical and physiological effects. The compound has been shown to alter the activity of enzymes and receptors, which can lead to changes in cellular signaling pathways. TFP-amide has also been shown to alter the fluidity and organization of cell membranes, which can affect cellular processes such as membrane transport and cell adhesion.

Advantages and Limitations for Lab Experiments

One advantage of using TFP-amide in lab experiments is its high fluorescence intensity, which makes it a useful tool for visualizing proteins and lipids in cells. Additionally, the compound has been shown to have low toxicity and is relatively stable in biological systems. However, one limitation of using TFP-amide is its potential to interact with other molecules in cells, which can affect its specificity and accuracy in measuring certain biological processes.

Future Directions

There are several future directions for the use of TFP-amide in scientific research. One potential application is the development of new probes for imaging and studying cellular processes. Additionally, TFP-amide could be used to investigate the role of specific proteins and lipids in disease states, such as cancer and neurodegenerative disorders. Finally, the compound could be used to develop new drugs or therapies that target specific proteins or cellular processes.

Synthesis Methods

The synthesis of TFP-amide involves the reaction of 3-chloro-4-fluoroacetophenone with 2,2,2-trifluoroethylamine to form the intermediate product, which is then reacted with prop-2-enamide to produce TFP-amide. The synthesis process is relatively straightforward and has been optimized for high yields.

Scientific Research Applications

TFP-amide has been used in various scientific research studies due to its potential as a tool for investigating various biological processes. The compound has been used as a fluorescent probe to visualize the distribution of proteins and lipids in cells. Additionally, TFP-amide has been used to study the binding of ligands to proteins and to investigate the role of proteins in various biological processes.